Cas no 26819-09-0 (Benzamide, 3-chloro-N-ethyl-)

Benzamide, 3-chloro-N-ethyl- is a chlorinated aromatic amide derivative with the molecular formula C9H10ClNO. This compound features a chloro-substituted benzene ring and an ethylamino group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its well-defined structure allows for selective reactivity in nucleophilic substitution and coupling reactions. The presence of both chloro and ethylamide functional groups enhances its utility in the development of agrochemicals, bioactive molecules, and specialty chemicals. With high purity and stability under standard conditions, it is suitable for research and industrial processes requiring precise molecular modifications. Proper handling and storage are recommended to maintain its integrity.
Benzamide, 3-chloro-N-ethyl- structure
Benzamide, 3-chloro-N-ethyl- structure
Product Name:Benzamide, 3-chloro-N-ethyl-
CAS No:26819-09-0
MF:C9H10ClNO
MW:183.634801387787
CID:1428799
PubChem ID:4080362
Update Time:2025-05-28

Benzamide, 3-chloro-N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3-chloro-N-ethyl-
    • m-chlorobenzoylethylamide
    • FOUXUKUHVUPLEP-UHFFFAOYSA-N
    • SCHEMBL4154673
    • BBA81909
    • Z32024415
    • 3-chloro-N-ethylbenzamide
    • STL260126
    • BS-27804
    • AKOS003860573
    • 26819-09-0
    • MFCD01214036
    • MDL： MFCD01214036
    • Inchi： 1S/C9H10ClNO/c1-2-11-9(12)7-4-3-5-8(10)6-7/h3-6H,2H2,1H3,(H,11,12)
    • InChI Key： FOUXUKUHVUPLEP-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)C(NCC)=O

Computed Properties

  • Exact Mass: 183.0452
  • Monoisotopic Mass: 183.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • PSA: 29.1

Benzamide, 3-chloro-N-ethyl- Pricemore >>

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